Cas no 126230-72-6 (2-(Tert-butyl)pyrimidine-5-carbonitrile)

2-(Tert-butyl)pyrimidine-5-carbonitrile is a pyrimidine derivative featuring a tert-butyl substituent at the 2-position and a cyano group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in coupling reactions, while the electron-withdrawing nitrile group facilitates further functionalization. Its stable structure and well-defined reactivity make it suitable for applications in medicinal chemistry, where it can be used to construct heterocyclic scaffolds. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.

2-(Tert-butyl)pyrimidine-5-carbonitrile structure

126230-72-6 structure

Product Name:2-(Tert-butyl)pyrimidine-5-carbonitrile

CAS No:126230-72-6

MF:C₉H₁₁N₃

MW:161.203741312027

CID:2122323

Update Time:2025-06-07

2-(Tert-butyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-tert-butylpyrimidine-5-carbonitrile
- 2-(TERT-BUTYL)PYRIMIDINE-5-CARBONITRILE
- 2-tert-butyl-5-cyanopyrimidine
- RVRWCGLEMLVCMS-UHFFFAOYSA-N
- 5-Pyrimidinecarbonitrile,2-(1,1-dimethylethyl)-
- 5-Pyrimidinecarbonitrile, 2-(1,1-dimethylethyl)-
- 2-(Tert-butyl)pyrimidine-5-carbonitrile
- Inchi： 1S/C9H11N3/c1-9(2,3)8-11-5-7(4-10)6-12-8/h5-6H,1-3H3
- InChI Key： RVRWCGLEMLVCMS-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=NC=1C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Topological Polar Surface Area: 49.6

2-(Tert-butyl)pyrimidine-5-carbonitrile Pricemore >>

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Alichem	A089006453-250mg	2-(Tert-butyl)pyrimidine-5-carbonitrile	126230-72-6	95%	250mg	$205.92	2022-04-03
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